- Preparation of N-substituted heteroaryl carboxamides as AhR antagonists useful in culturing and/or expanding stem cells and/or lineage committed progenitor cells, World Intellectual Property Organization, , ,
Cas no 953039-63-9 (8-Bromo-2-chloro-6-fluoroquinazoline)
8-Bromo-2-chloro-6-fluoroquinazoline is a halogenated quinazoline derivative with significant utility in pharmaceutical and agrochemical research. Its multi-substituted structure, featuring bromo, chloro, and fluoro functional groups, enhances reactivity and selectivity, making it a valuable intermediate for synthesizing complex heterocyclic compounds. The presence of these halogens allows for further functionalization via cross-coupling reactions, nucleophilic substitutions, or metal-catalyzed transformations. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications. Researchers favor this scaffold for its versatility in constructing pharmacophores with tailored biological activity.
953039-63-9 structure
Product Name:8-Bromo-2-chloro-6-fluoroquinazoline
CAS No:953039-63-9
MF:C8H3BrClFN2
MW:261.478223085403
MDL:MFCD18382554
CID:844661
PubChem ID:59199299
Update Time:2025-05-28
8-Bromo-2-chloro-6-fluoroquinazoline Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-2-chloro-6-fluoroquinazoline
- 8-BroMo-2-chloro-6-fluoro-quinazoline
- 8-Bromo-2-chloro-6-fluoroquinazoline (ACI)
- SCHEMBL1570816
- 8-Bromo-2-chloro-6-fluoroquinazoline, 95%
- DS-17825
- DTXSID40731240
- SY039395
- CS-0006555
- RB3131
- 953039-63-9
- MFCD18382554
- DB-369638
- XTEWVYPXKPYPRE-UHFFFAOYSA-N
- AC-25816
- AKOS015999458
- PB16788
-
- MDL: MFCD18382554
- Inchi: 1S/C8H3BrClFN2/c9-6-2-5(11)1-4-3-12-8(10)13-7(4)6/h1-3H
- InChI Key: XTEWVYPXKPYPRE-UHFFFAOYSA-N
- SMILES: FC1C=C2C(N=C(N=C2)Cl)=C(Br)C=1
Computed Properties
- Exact Mass: 259.91522g/mol
- Monoisotopic Mass: 259.91522g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- Density: 1.836
8-Bromo-2-chloro-6-fluoroquinazoline Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
8-Bromo-2-chloro-6-fluoroquinazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QM430-200mg |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 200mg |
315.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QM430-1g |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 1g |
1116.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QM430-50mg |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 50mg |
135.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QM430-5g |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 5g |
3021.0CNY | 2021-07-12 | |
| Chemenu | CM121421-5g |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 5g |
$320 | 2021-08-06 | |
| Chemenu | CM121421-10g |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 10g |
$445 | 2021-08-06 | |
| Chemenu | CM121421-25g |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 25g |
$888 | 2021-08-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD230876-250mg |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 250mg |
¥94.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD230876-1g |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 1g |
¥252.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD230876-5g |
8-Bromo-2-chloro-6-fluoroquinazoline |
953039-63-9 | 97% | 5g |
¥1001.0 | 2024-04-17 |
8-Bromo-2-chloro-6-fluoroquinazoline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 1 h, 120 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 1 h, 120 °C
1.2 Solvents: Water
1.2 Solvents: Water
Reference
- Preparation of heteroaryl amides as AhR modulators, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 16 h, 105 °C; 105 °C → rt
Reference
- Fused ring pyrimidine compound, intermediate, and preparation method, composition and use thereof, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 1 h, rt → 110 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled
Reference
- 2-Arylaminoquinazolines as PDKI inhibitors and their preparation and use in the treatment of proliferative diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; rt → 110 °C; 1 h, 110 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled
Reference
- Preparation of quinazolines for PDK1 inhibition, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 rt → 180 °C; 1.5 h, 180 °C; 180 °C → rt
1.2 Reagents: Phosphorus oxychloride ; 3 h, reflux
1.2 Reagents: Phosphorus oxychloride ; 3 h, reflux
Reference
- Substituted piperazine compound, its preparation method and application, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride ; 16 h, 105 °C
Reference
- Condensed-ring pyrimidylamino derivatives, preparation method therefor, and intermediate, pharmaceutical composition and applications in the treatment of cancer, World Intellectual Property Organization, , ,
8-Bromo-2-chloro-6-fluoroquinazoline Raw materials
8-Bromo-2-chloro-6-fluoroquinazoline Preparation Products
8-Bromo-2-chloro-6-fluoroquinazoline Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
953039-63-9 (8-Bromo-2-chloro-6-fluoroquinazoline) Related Products
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